Kaspar

• Molecular Formula: C26H34N4O2
• Molecular Weight: 434.6 g/mol
• IUPAC Name: 8-[4-(4-quinolin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
• InChI: InChI=1S/C26H34N4O2/c31-24-19-26(11-3-4-12-26)20-25(32)30(24)14-6-5-13-28-15-17-29(18-16-28)23-10-9-21-7-1-2-8-22(21)27-23/h1-2,7-10H,3-6,11-20H2
• InChI Key: TWQHGBJNKVFWIU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(=O)N(C(=O)C2)CCCCN3CCN(CC3)C4=NC5=CC=CC=C5C=C4
• Synonyms: 8-(4-(4-(2-quinolinyl)-1-piperazinyl)butyl)-8-azaspiro(4.5)decane-7,9-dione; kaspa

Description

The term "Kaspar" in this context refers to a series of studies conducted by this compound KL et al. on bioactive compounds in pigmented potatoes (Solanum tuberosum L.). These compounds, primarily anthocyanins and other polyphenols, have been investigated for their antioxidant and anti-inflammatory properties. Key findings include:

• Oxidative Stress Reduction: Daily consumption of pigmented potato extract (300 g) for 6 weeks significantly reduced oxidative stress markers (e.g., 8-isoprostane) and inflammatory cytokines (e.g., IL-6) in men .
• Processing Impact: Boiling and microwaving retained >70% of anthocyanins, while frying reduced levels by 40–50% .

Comparison with Similar Compounds

Anthocyanins in Pigmented Potatoes vs. Other Sources

Anthocyanins are flavonoid pigments responsible for red, purple, and blue hues in plants. Below is a comparative analysis:

Compound/Source	Total Anthocyanins (mg/100g)	Key Health Benefits	Bioavailability	References
Pigmented Potatoes	20–40 mg	Reduces oxidative stress, anti-inflammatory	Moderate (5–10% absorption)
Blueberries	150–300 mg	Improves cognitive function, cardiovascular health	High (12–15%)	[External]
Blackcurrants	130–400 mg	Enhances immune response, antiviral activity	Moderate	[External]
Red Cabbage	25–50 mg	Anti-carcinogenic, gut microbiota modulation	Low (2–5%)	[External]

Key Insight : While pigmented potatoes have lower anthocyanin concentrations than berries, their affordability and culinary versatility make them a practical dietary source .

Comparison with Non-Anthocyanin Antioxidants

Pigmented potatoes also contain chlorogenic acid and vitamin C, which synergize with anthocyanins. Comparisons with other antioxidants:

Compound	Mechanism of Action	Stability (Processing)	Efficacy in Human Trials
Chlorogenic Acid	Scavenges free radicals, inhibits LDL oxidation	High in boiling	Mixed results for weight loss
Vitamin C	Regenerates vitamin E, collagen synthesis	Heat-sensitive	Well-established immune support
Resveratrol (Grapes)	Activates SIRT1, anti-aging	Degrades in light	Limited human evidence

Notable Finding: Pigmented potatoes' chlorogenic acid remains stable during boiling, unlike heat-sensitive vitamin C .

Limitations and Future Research Directions

• Comparative Studies Needed : Direct comparisons with anthocyanin-rich berries in clinical trials are absent in current literature.
• Expanding Context : Future work should explore interactions with gut microbiota and effects on chronic diseases (e.g., diabetes) .